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Compound of Interest

Compound Name: Hexabromobenzene

Cat. No.: B166198 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of hexabromobenzene (HBB). The information is presented in a structured format

to facilitate easy access and comparison, with a focus on quantitative data, experimental

methodologies, and visual representations of key processes.

General and Chemical Properties
Hexabromobenzene is a fully brominated aromatic compound with the chemical formula

C₆Br₆.[1][2] It is a white, crystalline solid or powder.[2][3] Due to its high bromine content, it has

been primarily used as a flame retardant.[1][3]

Table 1: General and Chemical Properties of Hexabromobenzene
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Property Value Source(s)

Molecular Formula C₆Br₆ [2][4]

Molecular Weight 551.49 g/mol [2][4]

Appearance
Monoclinic needles or white

powder
[1][2][4]

Odor Odorless [1][5]

CAS Number 87-82-1 [3][4]

Purity (Typical) 98% [2]

Physical Properties
The physical properties of hexabromobenzene are characterized by its high melting point and

low volatility, which are direct consequences of its high molecular weight and symmetrical

structure.

Table 2: Physical Properties of Hexabromobenzene

Property Value Source(s)

Melting Point 327 °C (621 °F; 600 K) [1][2][4][6]

Boiling Point 417.5 °C at 760 mmHg [6]

Density 2.956 g/cm³ [6]

Vapor Pressure 1.6 x 10⁻⁸ mmHg at 25 °C [4][7]

Flash Point 199.6 °C [6]

Refractive Index 1.7040 (estimate) [6]

Enthalpy of Fusion (ΔfusH) 38.7 kJ/mol [8][9]

Solubility and Partitioning Behavior
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Hexabromobenzene is practically insoluble in water but shows solubility in several organic

solvents. Its high octanol-water partition coefficient indicates a strong tendency for

bioaccumulation.

Table 3: Solubility and Partitioning Properties of Hexabromobenzene

Property Value Source(s)

Solubility in Water 0.16 x 10⁻³ mg/L (insoluble) [1][8]

Solubility in Organic Solvents

Benzene 10% (w/v) [1][8]

Chloroform Soluble (10 mg/mL) [3]

Ethanol Slightly soluble [1]

Diethyl Ether Slightly soluble [1]

Acetic Acid Soluble [1][8]

Log P (Octanol-Water Partition

Coefficient)
6.07 [4]

Crystal Structure
Hexabromobenzene crystallizes in a monoclinic system. The crystal structure has been

determined by neutron powder diffraction.[10]

Table 4: Crystal Structure Data for Hexabromobenzene
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Parameter Value Source(s)

Crystal System Monoclinic [4][10]

Space Group P2₁/n [10]

Cell Dimensions
a = 15.357(4) Å, b = 4.007(1)

Å, c = 8.364(2) Å
[10]

Cell Angle (β) 92.65(2)° [10]

Z (molecules per unit cell) 2 [10]

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of

hexabromobenzene are not extensively published. However, standard methodologies for solid

organic compounds can be applied.

Determination of Melting Point
The melting point of a solid crystalline compound like hexabromobenzene is typically

determined using a capillary melting point apparatus.

Methodology:

A small, finely powdered sample of hexabromobenzene is packed into a capillary tube.

The capillary tube is placed in a melting point apparatus with a calibrated thermometer or an

electronic temperature sensor.

The sample is heated at a controlled rate.

The temperature range from the appearance of the first liquid droplet to the complete melting

of the solid is recorded as the melting point range. For a pure substance like

hexabromobenzene, this range should be narrow.

Determination of Boiling Point
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Due to its high boiling point, the determination requires specific equipment to reach and

accurately measure the temperature.

Methodology (Distillation Method):

A sample of hexabromobenzene is placed in a distillation flask with a high-temperature

boiling chip.

The flask is connected to a condenser and a collection flask. A thermometer is placed so that

the bulb is just below the side arm of the distillation flask.

The apparatus is heated, and the temperature at which the liquid boils and the vapor

condenses is recorded as the boiling point. The atmospheric pressure must be recorded and

the boiling point corrected to standard pressure if necessary.

Determination of Solubility
The solubility of hexabromobenzene in various solvents can be determined by the saturation

method.

Methodology:

An excess amount of hexabromobenzene is added to a known volume of the solvent in a

sealed container.

The mixture is agitated at a constant temperature for a prolonged period to ensure

equilibrium is reached.

The saturated solution is then filtered to remove the undissolved solid.

A known volume of the filtrate is taken, and the solvent is evaporated.

The mass of the remaining hexabromobenzene is measured, and the solubility is calculated

(e.g., in g/L or mg/mL).

Determination of Vapor Pressure
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The vapor pressure of a low-volatility compound like hexabromobenzene can be measured

using the gas saturation method.[11]

Methodology (Gas Saturation Method):

A stream of inert gas (e.g., nitrogen) is passed at a known flow rate through a thermostated

sample of hexabromobenzene.

The gas becomes saturated with the vapor of the substance.

The amount of the substance transported by the gas is determined by trapping it and

measuring its mass (e.g., by gas chromatography).[11]

The vapor pressure is then calculated from the mass of the condensed vapor, the volume of

the gas used, and the temperature.[11]

Visualizations
Synthesis of Hexabromobenzene
Hexabromobenzene can be synthesized by the direct bromination of benzene in the presence

of a catalyst, such as anhydrous aluminum trichloride, and fuming sulfuric acid.[12] The

reaction is typically carried out at an elevated temperature.[12]
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Reaction Vessel
(45-50°C)Bromine (Br₂)

Anhydrous AlCl₃ &
Fuming H₂SO₄

Hexabromobenzene (C₆Br₆)Bromination

Hydrogen Bromide (HBr)
(byproduct)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b166198?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/je400520e
https://www.benchchem.com/product/b166198?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/je400520e
https://pubs.acs.org/doi/10.1021/je400520e
https://www.benchchem.com/product/b166198?utm_src=pdf-body
https://www.benchchem.com/product/b166198?utm_src=pdf-body
https://eureka.patsnap.com/patent-CN109776254A
https://eureka.patsnap.com/patent-CN109776254A
https://www.benchchem.com/product/b166198?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166198?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Synthesis of Hexabromobenzene from Benzene and Bromine.

Hepatocellular Metabolic Disruption by
Hexabromobenzene
Studies have shown that long-term exposure to hexabromobenzene can induce metabolic

abnormalities in human liver cells (hepatocytes).[13] This can lead to a disruption of energy

metabolism.[13]
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Caption: Logical workflow of HBB-induced hepatocellular metabolic disruption.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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